7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione
Overview
Description
The compound “7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione” is an organic compound with a molecular weight of 244.1 .
Molecular Structure Analysis
The InChI code for this compound is1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)9-6-5-7-10-11(9)16-8-15-10/h5-8H,1-4H3,(H,15,16) . This code provides a textual representation of the molecular structure, which includes information about the number and type of atoms, their bonds, and their stereochemistry.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the formation of the boronic ester intermediate, which is then coupled with the benzodiazepine derivative to form the final product.", "Starting Materials": [ "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione", "Potassium carbonate", "Dimethylformamide (DMF)", "Chlorobenzene", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Synthesis of the boronic ester intermediate", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane is dissolved in DMF and potassium carbonate is added to the solution. The mixture is heated to 80°C and stirred for 1 hour. Chlorobenzene is then added dropwise to the mixture and the reaction is allowed to proceed for an additional 2 hours.", "Step 2: Coupling with the benzodiazepine derivative", "The boronic ester intermediate is added to a solution of 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione in DMF. The mixture is heated to 100°C and stirred for 4 hours. The reaction mixture is then cooled and poured into a mixture of water and sodium chloride. The resulting precipitate is filtered and dried to obtain the final product." ] } | |
| 1009303-61-0 | |
Molecular Formula |
C15H19BN2O4 |
Molecular Weight |
302.1 |
Purity |
95 |
Origin of Product |
United States |
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